Cas no 100557-04-8 (Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-)

• Product Name: Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-
• CAS No: 100557-04-8
• MF: C₁₇H₂₈N₆O
• MW: 332.443822860718
• CID: 212341
• PubChem ID: 119335
• Update Time: 2025-04-19

Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-
• Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)-
• 2-[pentyl-(5-piperidin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
• AKOS030596655
• UNII-Y95X7MD6EZ
• SCHEMBL7712486
• AR 12463
• Y95X7MD6EZ
• AR-12463
• 100557-04-8
• PD161750
• Q27294393
• DTXSID00143385
• 2-(Pentyl(5-(piperidin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino)ethanol

• Inchi： 1S/C17H28N6O/c1-2-3-5-10-22(11-12-24)16-13-15(21-8-6-4-7-9-21)20-17-18-14-19-23(16)17/h13-14,24H,2-12H2,1H3
• InChI Key： JANOITYENFDMAC-UHFFFAOYSA-N
• SMILES： OCCN(CCCCC)C1=CC(=NC2=NC=NN12)N1CCCCC1

Computed Properties

• Exact Mass: 332.23274
• Monoisotopic Mass: 332.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• PSA: 69.79
• LogP: 2.16850